5-(Naphthalen-1-yl)pyridin-2-amine, 95%

• IUPAC Name: 5-naphthalen-1-ylpyridin-2-amine
• InChI: InChI=1S/C15H12N2/c16-15-9-8-12(10-17-15)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H2,16,17)
• InChI Key: CQWQZIBSRSDRBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CN=C(C=C3)N
• Molecular Formula: C15H12N2
• Molecular Weight: 220.27 g/mol

Description

5-(Naphthalen-1-yl)pyridin-2-amine, 95% (5-NPA-95) is an organic compound that is used in a variety of scientific and industrial applications. It is a versatile compound that can be used as a reagent, catalyst, and a building block for synthesizing other compounds. 5-NPA-95 has a wide range of applications in research, including organic synthesis, chemical biology, and drug discovery.

Scientific Research Applications

5-(Naphthalen-1-yl)pyridin-2-amine, 95% has a variety of applications in scientific research. It can be used as a reagent for organic synthesis, as a catalyst for chemical reactions, and as a building block for synthesizing other compounds. 5-(Naphthalen-1-yl)pyridin-2-amine, 95% can also be used in drug discovery and chemical biology research. It has been used in the synthesis of a variety of small molecules, peptides, and other compounds.

Mechanism of Action

The mechanism of action of 5-(Naphthalen-1-yl)pyridin-2-amine, 95% is not well understood. It is believed to act as a nucleophile in organic synthesis, and it is thought to be involved in the formation of covalent bonds between molecules. It is also believed to act as a catalyst in certain chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(Naphthalen-1-yl)pyridin-2-amine, 95% are not well understood. It is not known to be toxic to humans or animals, and it is not known to have any significant physiological effects.

Advantages and Limitations for Lab Experiments

5-(Naphthalen-1-yl)pyridin-2-amine, 95% has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is easy to obtain and store. It is also relatively stable, and it is not known to be toxic. The main limitation of 5-(Naphthalen-1-yl)pyridin-2-amine, 95% is that it is not very soluble in water, so it is not suitable for use in aqueous solutions.

Future Directions

There are several potential future directions for 5-(Naphthalen-1-yl)pyridin-2-amine, 95%. It could be used in the synthesis of more complex molecules, such as peptides and other small molecules. It could also be used in the development of new catalysts and reagents. Additionally, it could be used in drug discovery and chemical biology research. Finally, it could be used to study the mechanisms of action of other compounds, and to develop new methods for organic synthesis.

Synthesis routes and methods

Procedure details

Potassium carbonate (5.19 mmol, 717 mg) in water (2.5 mL) and tetrakis(triphenylphosphine)palladium(0) (0.04 mol %, 80 mg) in ethyl alcohol (2.5 mL) were added to 2-amino-5-bromopyridine (1.73 mmol, 299 mg) and 1-naphthaleneboronic acid (2.60 mmol, 446 mg) in benzene (10.0 mL). After 2 hours at 90° C. the reaction mixture was quenched with water (30 mL) and extracted with dichloromethane (3×30 mL). The organic phases were concentrated in vacuo and the residue chromatographed on silica gel (eluted with 50% ethyl acetate in hexanes) to give 260 mg (Y: 68%) of the title compound 11a. MS (E+) m/z: 381 (MH+).